Cas no 2137659-43-7 (Cyclopropanecarboxylic acid, 1-(5-amino-1-isoquinolinyl)-)

• Product Name: Cyclopropanecarboxylic acid, 1-(5-amino-1-isoquinolinyl)-
• CAS No: 2137659-43-7
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 5268575
• Update Time: 2025-07-23

Cyclopropanecarboxylic acid, 1-(5-amino-1-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(5-amino-1-isoquinolinyl)-

• Inchi： 1S/C13H12N2O2/c14-10-3-1-2-9-8(10)4-7-15-11(9)13(5-6-13)12(16)17/h1-4,7H,5-6,14H2,(H,16,17)
• InChI Key： WZSAKJSYKGDJET-UHFFFAOYSA-N
• SMILES： C1(C2C3=C(C(N)=CC=C3)C=CN=2)(C(O)=O)CC1

Additional information on Cyclopropanecarboxylic acid, 1-(5-amino-1-isoquinolinyl)-

Cyclopropanecarboxylic acid, 1-(5-amino-1-isoquinolinyl)- (CAS No. 2137659-43-7): A Comprehensive Overview

Cyclopropanecarboxylic acid, 1-(5-amino-1-isoquinolinyl)-, identified by its CAS number 2137659-43-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining a cyclopropane ring with an isoquinoline backbone, has garnered attention due to its potential biological activities and synthetic utility. The combination of these structural elements suggests a multifaceted role in drug discovery and development, particularly in the design of novel therapeutic agents.

The cyclopropane moiety is a well-known pharmacophore in medicinal chemistry, recognized for its ability to enhance the bioavailability and metabolic stability of molecules. Its strained three-membered ring structure often facilitates interactions with biological targets, making it a valuable component in the design of small-molecule drugs. On the other hand, the isoquinoline scaffold is a heterocyclic compound that is widely prevalent in natural products and pharmacologically active molecules. Isoquinolines are known for their diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.

The specific derivative Cyclopropanecarboxylic acid, 1-(5-amino-1-isoquinolinyl)- represents an intriguing fusion of these two pharmacophoric elements. The presence of the amino group at the 5-position of the isoquinoline ring further enhances its potential as a lead compound for drug development. This amino group can serve as a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies using molecular docking techniques have suggested that Cyclopropanecarboxylic acid, 1-(5-amino-1-isoquinolinyl)- may interact with proteins involved in cancer cell proliferation and apoptosis. The cyclopropane ring is predicted to form favorable hydrophobic interactions with aromatic residues in the binding pocket, while the isoquinoline moiety can engage in π-stacking interactions with aromatic amino acids.

In addition to its potential as an anti-cancer agent, this compound has shown promise in other therapeutic areas. Preliminary studies have indicated that it may exhibit antimicrobial properties, making it a candidate for the development of novel antibiotics. The unique structural features of Cyclopropanecarboxylic acid, 1-(5-amino-1-isoquinolinyl)- suggest that it could interfere with essential bacterial processes or metabolic pathways, leading to their inhibition.

The synthesis of this compound presents an interesting challenge for organic chemists. The construction of the cyclopropane ring requires precise control over reaction conditions to ensure high yield and selectivity. Various synthetic strategies have been explored, including cyclopropanation reactions and transition metal-catalyzed processes. The introduction of the amino group at the 5-position of the isoquinoline ring can be achieved through nucleophilic substitution reactions or reductive amination methods.

The development of new synthetic methodologies is crucial for facilitating further research and applications of this compound. Advances in green chemistry principles have led to the exploration of more sustainable synthetic routes, such as catalytic processes that minimize waste and energy consumption. These innovations not only improve the efficiency of synthesis but also align with global efforts to promote environmental sustainability.

As research continues to uncover new biological activities and synthetic applications of Cyclopropanecarboxylic acid, 1-(5-amino-1-isoquinolinyl)-, its significance in pharmaceutical chemistry is likely to grow. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits. The integration of cutting-edge technologies such as high-throughput screening and structure-based drug design will accelerate the discovery process and pave the way for novel drug candidates.

The future prospects for this compound are promising, with ongoing studies aimed at optimizing its pharmacological properties and exploring new therapeutic indications. By leveraging recent advancements in chemical biology and medicinal chemistry, researchers are poised to unlock the full potential of Cyclopropanecarboxylic acid, 1-(5-amino-1-isoquinolinyl)- as a versatile tool for drug discovery and development.